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Introduction

Heat shock protein 90 (Hsp90) is a highly abundant and essential molecular chaperone in
eukaryotic cells, comprising about 1-2% of total cellular proteins.[1] It plays a critical role in
maintaining cellular homeostasis by facilitating the folding, stabilization, and activation of a
diverse group of substrate proteins, known as "client proteins”.[1][2][3] Many of these clients
are key signaling proteins, including protein kinases and transcription factors, which are often
implicated in the development and progression of cancer.[1][3][4] This makes Hsp90 a
compelling therapeutic target, and its inhibitors have been actively pursued in clinical trials.[1]

[4]

Identifying the complete repertoire of Hsp90 client proteins—the "Hsp90 interactome"—is
crucial for understanding its biological functions and the downstream effects of Hsp90
inhibitors. One powerful and specific method for this purpose is affinity purification using a
biotinylated version of the Hsp90 inhibitor, Geldanamycin.
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Principle of the Method

Geldanamycin is a natural product that specifically binds to the N-terminal ATP-binding pocket
of Hsp90, inhibiting its chaperone activity and leading to the degradation of its client proteins.[3]
[5][6] By chemically attaching a biotin molecule to Geldanamycin (Geldanamycin-Biotin), a
high-affinity probe is created.[5][7]

This probe is incubated with cell lysate, where it binds to Hsp90. The Hsp90, in turn, is bound
to its client proteins and co-chaperones. This entire complex is then captured from the lysate
using streptavidin-coated beads, which have an exceptionally strong and specific affinity for
biotin.[8][9] After washing away non-specifically bound proteins, the captured Hsp90-client
complexes are eluted from the beads and identified using high-sensitivity mass spectrometry.
This chemical proteomics approach allows for the specific isolation and subsequent
identification of both known and novel Hsp90 client proteins.[1][2]

Experimental Workflow & Signaling

The following diagrams illustrate the experimental workflow for client protein discovery and the
mechanism of Hsp90 inhibition by Geldanamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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